Cas no 1273652-13-3 (3-(Pyrimidin-5-yl)morpholine)
3-(Pyrimidin-5-yl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1843012
- AKOS006372315
- 3-(pyrimidin-5-yl)morpholine
- 1273652-13-3
- Morpholine, 3-(5-pyrimidinyl)-
- 3-(Pyrimidin-5-yl)morpholine
-
- Inchi: 1S/C8H11N3O/c1-2-12-5-8(11-1)7-3-9-6-10-4-7/h3-4,6,8,11H,1-2,5H2
- InChI Key: WCSNHYAYGKPMMK-UHFFFAOYSA-N
- SMILES: O1CCNC(C2=CN=CN=C2)C1
Computed Properties
- Exact Mass: 165.090211983g/mol
- Monoisotopic Mass: 165.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 47Ų
Experimental Properties
- Density: 1.145±0.06 g/cm3(Predicted)
- Boiling Point: 312.5±32.0 °C(Predicted)
- pka: 7.36±0.40(Predicted)
3-(Pyrimidin-5-yl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1843012-1g |
3-(pyrimidin-5-yl)morpholine |
1273652-13-3 | 1g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1843012-5g |
3-(pyrimidin-5-yl)morpholine |
1273652-13-3 | 5g |
$3273.0 | 2023-09-19 | ||
| Enamine | EN300-1843012-10g |
3-(pyrimidin-5-yl)morpholine |
1273652-13-3 | 10g |
$4852.0 | 2023-09-19 | ||
| Enamine | EN300-1843012-0.05g |
3-(pyrimidin-5-yl)morpholine |
1273652-13-3 | 0.05g |
$948.0 | 2023-09-19 | ||
| Enamine | EN300-1843012-0.1g |
3-(pyrimidin-5-yl)morpholine |
1273652-13-3 | 0.1g |
$993.0 | 2023-09-19 | ||
| Enamine | EN300-1843012-0.25g |
3-(pyrimidin-5-yl)morpholine |
1273652-13-3 | 0.25g |
$1038.0 | 2023-09-19 | ||
| Enamine | EN300-1843012-0.5g |
3-(pyrimidin-5-yl)morpholine |
1273652-13-3 | 0.5g |
$1084.0 | 2023-09-19 | ||
| Enamine | EN300-1843012-1.0g |
3-(pyrimidin-5-yl)morpholine |
1273652-13-3 | 1g |
$1572.0 | 2023-06-02 | ||
| Enamine | EN300-1843012-2.5g |
3-(pyrimidin-5-yl)morpholine |
1273652-13-3 | 2.5g |
$2211.0 | 2023-09-19 | ||
| Enamine | EN300-1843012-5.0g |
3-(pyrimidin-5-yl)morpholine |
1273652-13-3 | 5g |
$4557.0 | 2023-06-02 |
3-(Pyrimidin-5-yl)morpholine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 3-(Pyrimidin-5-yl)morpholine
Comprehensive Guide to 3-(Pyrimidin-5-yl)morpholine (CAS No. 1273652-13-3): Properties, Applications, and Market Insights
3-(Pyrimidin-5-yl)morpholine (CAS No. 1273652-13-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a pyrimidine ring with a morpholine moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, which aligns with current trends in targeted cancer therapies and precision medicine.
The molecular structure of 3-(Pyrimidin-5-yl)morpholine features a pyrimidine core attached to a morpholine group at the 5-position. This configuration provides excellent hydrogen-bonding capabilities and moderate lipophilicity, properties that are highly sought after in modern medicinal chemistry. Recent studies suggest its utility in developing selective enzyme modulators, particularly for diseases where protein kinases play a crucial role. The compound's drug-like properties make it suitable for oral bioavailability optimization, a key consideration in contemporary pharmaceutical development.
In synthetic chemistry, 3-(Pyrimidin-5-yl)morpholine serves as a valuable building block for creating more complex molecular architectures. Its reactivity allows for various functional group transformations, enabling medicinal chemists to explore diverse structure-activity relationships. The compound's stability under physiological conditions and its ability to cross biological membranes have made it a focus in central nervous system (CNS) drug discovery, addressing current healthcare challenges in neurological disorders.
The global market for 3-(Pyrimidin-5-yl)morpholine has shown steady growth, driven by increasing demand from pharmaceutical research and contract manufacturing organizations. Analytical data indicates rising interest from academic institutions and biotechnology companies exploring its potential in fragment-based drug design. Suppliers report growing inquiries for this compound, particularly from regions with strong life sciences sectors, reflecting its importance in modern drug discovery pipelines.
Quality control of 3-(Pyrimidin-5-yl)morpholine typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and structural integrity. These rigorous standards meet the requirements of Good Manufacturing Practice (GMP) facilities, making the compound suitable for preclinical and clinical research applications. The synthesis route has been optimized in recent years to improve yield and reduce environmental impact, aligning with green chemistry principles.
Current research trends highlight the compound's potential in addressing drug resistance challenges, particularly in oncology applications. Its modular structure allows for systematic modifications to enhance target specificity while minimizing off-target effects. Several patent applications have emerged featuring derivatives of 3-(Pyrimidin-5-yl)morpholine, indicating its growing importance in intellectual property landscapes for therapeutic development.
From a regulatory perspective, 3-(Pyrimidin-5-yl)morpholine is classified as a research chemical with no significant restrictions in most jurisdictions. However, researchers should consult local regulations regarding its handling and disposal. The compound's stability profile suggests standard storage conditions (room temperature, inert atmosphere) are sufficient for long-term preservation, making it practical for laboratory use.
The future outlook for 3-(Pyrimidin-5-yl)morpholine appears promising, with potential applications extending beyond pharmaceuticals into material science and catalysis. Its dual functionality as both hydrogen bond donor and acceptor makes it interesting for designing novel supramolecular architectures. As synthetic methodologies continue to advance, we anticipate broader adoption of this versatile scaffold in various scientific disciplines.
For researchers seeking alternatives or complementary structures, related compounds like pyrimidine derivatives and morpholine-containing analogs may offer additional options. The scientific community continues to explore structure-activity relationships within this chemical space, with 3-(Pyrimidin-5-yl)morpholine serving as a key reference point for medicinal chemistry optimization efforts.
In conclusion, 3-(Pyrimidin-5-yl)morpholine (CAS No. 1273652-13-3) represents an important chemical entity with diverse applications in modern research. Its balanced physicochemical properties, synthetic accessibility, and therapeutic potential position it as a valuable tool for addressing current challenges in drug discovery and molecular design. As scientific understanding evolves, this compound will likely play an increasingly significant role in developing next-generation therapeutic agents and functional materials.
1273652-13-3 (3-(Pyrimidin-5-yl)morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)